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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety and

logistical information for the handling of Ornidazole-d5, a deuterated analog of the

antimicrobial agent Ornidazole. The following guidelines are based on the safety data for the

parent compound, Ornidazole, and are intended to provide a comprehensive operational and

disposal plan.

Hazard Identification and Classification
Ornidazole is classified as harmful if swallowed.[1][2][3] While specific toxicity data for

Ornidazole-d5 is not available, it should be handled with the same precautions as Ornidazole

due to their structural similarity.

Hazard Summary for Ornidazole:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Data sourced from Ornidazole Safety Data Sheets.
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A systematic approach to handling Ornidazole-d5 in a laboratory setting is essential to

minimize exposure and ensure a safe working environment.

Engineering Controls
Ventilation: Handle Ornidazole-d5 in a well-ventilated area.[4] For procedures that may

generate dust or aerosols, a chemical fume hood is recommended.

Containment: Use a designated area for handling this compound.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ornidazole-d5 to prevent skin and eye

contact, inhalation, and ingestion.[4][5][6][7]

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable. Always check the

manufacturer's

recommendations for chemical

compatibility.[6]

Eye Protection
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Skin and Body Protection
Laboratory coat or long-

sleeved clothing
To prevent skin exposure.[4]

Respiratory Protection NIOSH-approved respirator

Required if there is a risk of

generating airborne dust or

aerosols. A fit-tested N95 or

higher respirator is

recommended.[8]

Hygiene Practices
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Wash hands thoroughly with soap and water after handling and before eating, drinking,

chewing gum, using tobacco, or using the toilet.[3][5]

Do not eat, drink, or smoke in areas where Ornidazole-d5 is handled or stored.[2][3][5]

Remove contaminated clothing and wash it before reuse.

Experimental Workflow for Handling Ornidazole-d5
The following diagram outlines the standard procedure for safely handling Ornidazole-d5 in a

research setting.

Safe handling workflow for Ornidazole-d5.

Disposal Plan
Proper disposal of Ornidazole-d5 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization
Unused Ornidazole-d5 and materials contaminated with it should be considered hazardous

waste.

Disposal Procedures
Segregation: Collect all waste materials contaminated with Ornidazole-d5 in a designated,

clearly labeled, and sealed hazardous waste container.

Containerization: Use chemically resistant containers for waste collection.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name "Ornidazole-d5".

Disposal Vendor: Dispose of the waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for chemical waste disposal.[5]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste.
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Logical Flow for Ornidazole-d5 Waste Disposal
This diagram illustrates the decision-making process for the proper disposal of materials

related to Ornidazole-d5.

Material Contaminated
with Ornidazole-d5?

Segregate as
Hazardous Waste

Yes

Dispose as
Non-Hazardous Waste

No

Place in Labeled
Hazardous Waste Container

Arrange for Pickup by
Licensed Disposal Vendor

Click to download full resolution via product page

Decision tree for Ornidazole-d5 waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
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Exposure Route Action

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice.[9]

Rinse mouth with water.[2][3][5] Do not induce

vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Take off contaminated clothing immediately.

Rinse skin with plenty of water for at least 15

minutes.[5][9] If skin irritation persists, call a

physician.

Eye Contact

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing.[9] Seek medical attention.

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill.

Clean-up:

For small spills of solid material, carefully sweep up and place into a sealed container for

disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water. Collect all

cleaning materials as hazardous waste.
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Report: Report the incident to the appropriate safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12408347?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/26818m.pdf
https://chemdmart.com/public/assets/images/productDoc/ornidazole-msds.pdf
https://www.chemicalbook.com/msds/ornidazole.pdf
https://www.fishersci.nl/store/msds?partNumber=15425369&productDescription%3D5GR+Ornidazole%2C+99%25&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6310006&productDescription=ORNIDAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://files.hawaii.gov/hdoa/labels/8402.5.pdf
https://www.benchchem.com/product/b12408347#personal-protective-equipment-for-handling-ornidazole-d5
https://www.benchchem.com/product/b12408347#personal-protective-equipment-for-handling-ornidazole-d5
https://www.benchchem.com/product/b12408347#personal-protective-equipment-for-handling-ornidazole-d5
https://www.benchchem.com/product/b12408347#personal-protective-equipment-for-handling-ornidazole-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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